Cas no 765926-61-2 (2-Propenoic acid, 3-[5-(2-methoxy-4-nitrophenyl)-2-furanyl]-)

• Product Name: 2-Propenoic acid, 3-[5-(2-methoxy-4-nitrophenyl)-2-furanyl]-
• CAS No: 765926-61-2
• MF: C₁₄H₁₁NO₆
• MW: 289.240244150162
• CID: 5232494
• Update Time: 2026-03-07

2-Propenoic acid, 3-[5-(2-methoxy-4-nitrophenyl)-2-furanyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[5-(2-methoxy-4-nitrophenyl)-2-furanyl]-

• Inchi： 1S/C14H11NO6/c1-20-13-8-9(15(18)19)2-5-11(13)12-6-3-10(21-12)4-7-14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： YJUUDNCOAPWQKX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1=CC=C(C2=CC=C([N+]([O-])=O)C=C2OC)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5

Additional information on 2-Propenoic acid, 3-[5-(2-methoxy-4-nitrophenyl)-2-furanyl]-

Compound CAS No. 765926-61-2: A Comprehensive Overview

The compound with CAS No. 765926-61-2, commonly referred to as 2-propenoic acid, 3-[5-(2-methoxy-4-nitrophenyl)-2-furanyl], is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which combines an α,β-unsaturated carboxylic acid moiety with a substituted furan ring system. The presence of the furan ring and the methoxy and nitro groups on the aromatic ring introduces distinct electronic and steric properties, making it a valuable molecule for both academic research and industrial applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the field of optoelectronics. The α,β-unsaturated carboxylic acid group is known to exhibit strong electron-withdrawing properties, which can significantly influence the electronic characteristics of the molecule. This makes it an ideal candidate for use in light-emitting diodes (LEDs) and organic photovoltaic (OPV) devices. Researchers have demonstrated that incorporating this compound into polymer blends can enhance charge transport properties, leading to improved device performance.

In addition to its electronic properties, the compound's furan ring structure has been shown to play a crucial role in its ability to act as a photosensitizer in photodynamic therapy (PDT). The nitro group on the aromatic ring enhances the molecule's ability to absorb light in the visible spectrum, making it effective in generating reactive oxygen species (ROS) under light irradiation. This property has been explored in recent clinical studies for its potential in treating various types of cancers, particularly those resistant to conventional chemotherapy.

The synthesis of this compound involves a multi-step process that typically includes a Friedel-Crafts alkylation followed by a conjugate addition reaction. The introduction of the methoxy group and nitro group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving scalability for industrial applications.

From an environmental perspective, this compound has shown promise as a biodegradable additive in polymer composites. The α,β-unsaturated carboxylic acid group facilitates polymerization under mild conditions, leading to materials with enhanced mechanical properties and reduced environmental impact. Studies have demonstrated that incorporating this compound into biodegradable plastics can significantly extend their shelf life while maintaining their eco-friendly characteristics.

In conclusion, CAS No. 765926-61-2 represents a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in shaping future technological advancements.